Cas no 114551-18-7 (2(1H)-Pyrimidinone,1-(2,3-anhydro-b-D-lyxofuranosyl)-4-methoxy-)

• Product Name: 2(1H)-Pyrimidinone,1-(2,3-anhydro-b-D-lyxofuranosyl)-4-methoxy-
• CAS No: 114551-18-7
• MF: C₁₀H₁₂N₂O₅
• MW: 240.212682723999
• CID: 199418
• PubChem ID: 451894
• Update Time: 2025-04-19

2(1H)-Pyrimidinone,1-(2,3-anhydro-b-D-lyxofuranosyl)-4-methoxy- Chemical and Physical Properties

Names and Identifiers

• 2(1H)-Pyrimidinone,1-(2,3-anhydro-b-D-lyxofuranosyl)-4-methoxy-
• 1-[(2R,4R)-4-(hydroxymethyl)-3,6-dioxabicyclo[3.1.0]hexan-2-yl]-4-methoxypyrimidin-2-one
• 2(1H)-Pyrimidinone, 1-(2,3-anhydro-beta-D-lyxofuranosyl)-4-methoxy-
• DTXSID50921413
• 1-(2,3-Anhydro-beta-D-lyxofuranosyl)-4-methoxy-2-(1H)pyrimidinone
• 1-[(2R,4R)-2-(hydroxymethyl)-3,6-dioxabicyclo[3.1.0]hexan-4-yl]-4-methoxy-pyrimidin-2-one
• 1-(2,3-Anhydropentofuranosyl)-4-methoxypyrimidin-2(1H)-one
• 2(1H)-Pyrimidinone, 1-(2,3-anhydro-.beta.-D-lyxofuranosyl)-4-methoxy-
• 114551-18-7
• 1-(2,3-Anhydro-.beta.-D-lyxofuranosyl)-4-methoxy-2-(1H)pyrimidinone

• Inchi： 1S/C10H12N2O5/c1-15-6-2-3-12(10(14)11-6)9-8-7(17-8)5(4-13)16-9/h2-3,5,7-9,13H,4H2,1H3/t5-,7?,8?,9-/m1/s1
• InChI Key： IOJUZDPNBIAHGR-WFXDJJTDSA-N
• SMILES： O1C2[C@H](N3C(N=C(C=C3)OC)=O)O[C@H](CO)C12

Computed Properties

• Exact Mass: 240.07466
• Monoisotopic Mass: 240.075
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 408
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.2
• Topological Polar Surface Area: 83.9Ų

Experimental Properties

• Density: 1.75
• Boiling Point: 403.3°Cat760mmHg
• Flash Point: 197.7°C
• Refractive Index: 1.714
• PSA: 83.89